2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-ethoxy-4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C19H23FN2O2/c1-2-24-19-13-15(7-8-18(19)23)14-21-9-11-22(12-10-21)17-6-4-3-5-16(17)20/h3-8,13,23H,2,9-12,14H2,1H3
• InChI Key: AQOMDMBPUXTQFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN(CC2)C3=CC=CC=C3F)O
• Molecular Formula: C19H23FN2O2
• Molecular Weight: 330.4 g/mol

Description

2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol, also known as EFPM, is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic applications. EFPM is a small molecule that belongs to the class of phenol derivatives and is structurally related to other compounds such as tamoxifen and raloxifene.

Mechanism of Action

The mechanism of action of 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol is primarily through its binding to the estrogen receptor. 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol is a selective estrogen receptor modulator (SERM) that has both agonist and antagonist effects on the estrogen receptor, depending on the tissue type. In breast cancer cells, 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol acts as an antagonist by blocking the activity of the estrogen receptor and inhibiting cell proliferation. In the brain, 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol acts as an agonist by binding to the estrogen receptor and promoting neuroprotection and neurogenesis.
Biochemical and Physiological Effects:
2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has been shown to have various biochemical and physiological effects in different tissues. In breast cancer cells, 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol inhibits cell proliferation by blocking the estrogen receptor and inducing apoptosis. In the brain, 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol promotes neuroprotection and neurogenesis by increasing the levels of brain-derived neurotrophic factor (BDNF) and reducing the accumulation of beta-amyloid plaques. In addition, 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has been found to have anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

Advantages and Limitations for Lab Experiments

2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has several advantages for lab experiments. It is a small molecule that is easy to synthesize and modify, making it a useful tool for studying the estrogen receptor and its effects on different tissues. 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol also has a high binding affinity for the estrogen receptor, making it a potent inhibitor of estrogen signaling. However, 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has some limitations for lab experiments. It has low solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has not been extensively studied for its pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion.

Future Directions

There are several future directions for research on 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol. One area of interest is the development of 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol derivatives with improved pharmacokinetic properties and selectivity for the estrogen receptor. Another area of interest is the investigation of 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol's effects on other diseases such as osteoporosis and cardiovascular disease. Furthermore, more studies are needed to understand the molecular mechanisms of 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol's neuroprotective effects and its potential use in treating neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol is a multi-step process that involves the use of various reagents and catalysts. The starting material for the synthesis is 2-ethoxy-4-hydroxybenzaldehyde, which is reacted with 4-(2-fluorophenyl)piperazine in the presence of a base to form the intermediate product. The intermediate is then treated with formaldehyde and hydrogen chloride to obtain 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol. The overall yield of the synthesis process is around 30%.

Scientific Research Applications

2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and depression. In cancer research, 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has been shown to inhibit the growth of breast cancer cells by binding to the estrogen receptor and blocking its activity. 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has also been found to have neuroprotective effects in Alzheimer's disease by reducing the accumulation of beta-amyloid plaques in the brain. In depression research, 2-ethoxy-4-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}phenol has been shown to have antidepressant effects by increasing the levels of serotonin and norepinephrine in the brain.